Cas no 61653-18-7 (6-Quinolinamine, compd. with 1,3,5-trinitrobenzene (1:1))

• Product Name: 6-Quinolinamine, compd. with 1,3,5-trinitrobenzene (1:1)
• CAS No: 61653-18-7
• MF: C₁₅H₁₁N₅O₆
• MW: 357.277742624283
• CID: 471362
• PubChem ID: 71393747
• Update Time: 2025-04-19

6-Quinolinamine, compd. with 1,3,5-trinitrobenzene (1:1) Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinamine, compd. with 1,3,5-trinitrobenzene (1:1)
• quinolin-6-amine,1,3,5-trinitrobenzene
• Quinolin-6-amine--1,3,5-trinitrobenzene (1/1)
• DTXSID40815498
• 61653-18-7

• Inchi： 1S/C9H8N2.C6H3N3O6/c10-8-3-4-9-7(6-8)2-1-5-11-9;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-6H,10H2;1-3H
• InChI Key： WCVLCUHBTCPLQW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.N1C=CC=C2C=C(C=CC=12)N

Computed Properties

• Exact Mass: 357.07103
• Monoisotopic Mass: 357.07093309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 365
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176Ų

Experimental Properties

• PSA: 168.33